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Compound of Interest

Compound Name: Sodium squarate

Cat. No.: B1253195

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical
properties of sodium squarate (Na2C40a4). The information presented herein is intended to
support research and development activities by providing key data points and experimental
context for the use of this compound.

Chemical Identity and Structure

Sodium squarate is the disodium salt of squaric acid. The squarate dianion (Ca0427) is a
member of a unique class of cyclic oxocarbon anions. This dianion is characterized by its
planar geometry and aromatic nature, resulting from the delocalization of 1t-electrons across
the four-membered carbon ring. Each carbon atom is double-bonded to one oxygen atom and
single-bonded to two other carbon atoms.

Caption: Chemical structure of sodium squarate.

Physical Properties

The physical properties of sodium squarate are summarized in the table below. These
properties are critical for its handling, formulation, and application in various experimental
settings.
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Property Value

Molecular Formula Na2C40a4

Molecular Weight 158.02 g/mol

Appearance White to off-white crystalline powder
Melting Point >300 °C (decomposes)

Solubility Soluble in water

Density ~1.8 g/cm?3

Chemical Properties

The chemical behavior of sodium squarate is largely dictated by the squarate dianion. Its
aromaticity and the presence of negatively charged oxygen atoms make it a versatile building
block in coordination chemistry and crystal engineering.

Property Description

Acidity (pKa of Squaric Acid) pKai = 1.5, pKaz = 3.5

The squarate dianion acts as a ligand,
coordinating with metal ions through its oxygen
atoms. It can also participate in hydrogen
Reactivity bonding. The planar and rigid structure of the
squarate unit makes it a useful component in
the design of metal-organic frameworks (MOFs)

and other supramolecular assemblies.

Sodium squarate is thermally stable at room
Thermal Stability temperature but decomposes at temperatures
above 300 °C.

Experimental Protocols

A common method for the synthesis of sodium squarate involves the neutralization of squaric
acid with a sodium base.
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Dissolve Squaric Acid in Solvent (e.g., Water)

:

Add Stoichiometric Amount of Sodium Hydroxide Solution Dropwise

:

Stir the Reaction Mixture

:

Precipitation of Sodium Squarate

:

Collect Precipitate by Filtration

:

Wash with Ethanol

:

Dry Under Vacuum

:

Obtain Pure Sodium Squarate

Click to download full resolution via product page

Caption: General workflow for the synthesis of sodium squarate.

Detailed Methodology:
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« Dissolution: Dissolve one equivalent of squaric acid in deionized water.

» Neutralization: Slowly add two equivalents of a sodium hydroxide solution to the squaric acid
solution with constant stirring. The reaction is exothermic.

» Precipitation: The sodium squarate product will precipitate out of the solution upon cooling.
« |solation: Collect the white precipitate by vacuum filtration.

 Purification: Wash the collected solid with a small amount of cold ethanol to remove any
unreacted starting materials or byproducts.

e Drying: Dry the purified sodium squarate in a vacuum oven to remove residual solvent.

The identity and purity of the synthesized sodium squarate can be confirmed using various
analytical techniques.

4.2.1 Infrared (IR) Spectroscopy
o Objective: To identify the functional groups present in the molecule.

o Methodology: A small amount of the dried sodium squarate is mixed with potassium
bromide (KBr) and pressed into a pellet. The IR spectrum is then recorded.

o Expected Result: The spectrum will show strong absorption bands corresponding to the C-O
and C-C stretching vibrations of the squarate ring.

4.2.2 Nuclear Magnetic Resonance (NMR) Spectroscopy
o Objective: To confirm the structure of the squarate dianion.

» Methodology: A sample of sodium squarate is dissolved in a suitable deuterated solvent
(e.g., D20). The 13C NMR spectrum is then acquired.

o Expected Result: Due to the high symmetry of the squarate dianion, the 13C NMR spectrum
will exhibit a single resonance, confirming the equivalence of all four carbon atoms.

4.2.3 X-ray Diffraction (XRD)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1253195?utm_src=pdf-body
https://www.benchchem.com/product/b1253195?utm_src=pdf-body
https://www.benchchem.com/product/b1253195?utm_src=pdf-body
https://www.benchchem.com/product/b1253195?utm_src=pdf-body
https://www.benchchem.com/product/b1253195?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Objective: To determine the crystal structure and confirm the phase purity of the solid-state
material.

» Methodology: A powdered sample of sodium squarate is analyzed using a powder X-ray
diffractometer.

o Expected Result: The resulting diffraction pattern will be unique to the crystalline structure of
sodium squarate and can be compared to reference patterns for confirmation.
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Caption: Analytical workflow for the characterization of sodium squarate.
¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical and
Chemical Properties of Sodium Squarate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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